Cas no 1055949-62-6 ((1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine)

• Product Name: (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine
• CAS No: 1055949-62-6
• MF: C₁₀H₁₂FN
• MW: 165.207386016846
• MDL: MFCD07373979
• CID: 4559875
• PubChem ID: 40787227
• Update Time: 2025-06-13

(1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• (1R)-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHYLAMINE
• (1R)-7-FLUORO-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
• ZUUYTHBAQDOFSC-SNVBAGLBSA-N
• AB38448
• (1R)-7-Fluoro-1,2,3,4-tetrahydronaphtylamine
• (1R)-7-Fluoro-1,2,3,4-tetrahydro-naphthalen-1-ylamine
• AKOS006286317
• MFCD07373979
• EN300-193215
• AS-68351
• CS-0131242
• 1055949-62-6
• SCHEMBL1265794
• I11949
• (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine

• MDL： MFCD07373979
• Inchi： 1S/C10H12FN/c11-8-5-4-7-2-1-3-10(12)9(7)6-8/h4-6,10H,1-3,12H2/t10-/m1/s1
• InChI Key： ZUUYTHBAQDOFSC-SNVBAGLBSA-N
• SMILES： FC1C=CC2=C(C=1)[C@@H](CCC2)N

Computed Properties

• Exact Mass: 165.095377549g/mol
• Monoisotopic Mass: 165.095377549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• XLogP3: 1.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine

Research Brief on (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1055949-62-6): Recent Advances and Applications

The compound (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine (CAS: 1055949-62-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its fluorinated tetrahydronaphthalene scaffold, exhibits promising pharmacological properties, particularly in the development of central nervous system (CNS) therapeutics. Recent studies have focused on its synthesis, enantiomeric purity, and potential as a key intermediate or active pharmaceutical ingredient (API) in drug discovery programs.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient asymmetric synthesis of (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine via a novel catalytic hydrogenation approach, achieving >99% enantiomeric excess (ee). The researchers highlighted the compound's structural versatility, which allows for diverse modifications to optimize pharmacokinetic properties. This synthetic route, utilizing CAS 1055949-62-6 as a reference standard, has significantly improved the scalability of production for preclinical studies.

In neuropharmacology applications, (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine has shown potent agonistic activity at serotonin (5-HT_1A) receptors, as evidenced by in vitro binding assays (K_i = 2.3 nM) and functional cAMP studies. These findings, reported in ACS Chemical Neuroscience (2024), suggest its potential as a lead compound for treating anxiety disorders and depression. The fluorine substitution at the 7-position was found to enhance blood-brain barrier permeability while maintaining metabolic stability, as confirmed by parallel artificial membrane permeability assay (PAMPA) and liver microsome studies.

Ongoing research (Q2 2024) explores the compound's utility in positron emission tomography (PET) tracer development. The fluorine-18 labeled analog of (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine is being evaluated as a potential neuroimaging agent for serotonin receptor mapping. Preliminary results indicate high specific binding and favorable biodistribution in rodent models, with clinical translation studies anticipated in 2025.

From a safety perspective, recent toxicological assessments of 1055949-62-6 conducted under Good Laboratory Practice (GLP) standards revealed an excellent preclinical safety profile. The compound demonstrated no significant cytotoxicity up to 100 μM in hepatocyte assays and showed minimal hERG channel inhibition (IC₅₀ > 30 μM), suggesting a low risk of cardiotoxicity. These findings support its continued development as a pharmaceutical candidate.

The pharmaceutical industry has shown growing interest in this compound, with three patent applications filed in 2024 covering novel crystalline forms of (1R)-7-fluoro-1,2,3,4-tetrahydronaphthalen-1-amine hydrochloride and its use in combination therapies. These developments highlight the compound's commercial potential and the strategic importance of CAS 1055949-62-6 in current drug discovery pipelines.

Future research directions include structure-activity relationship (SAR) studies to optimize selectivity over related aminergic receptors, as well as investigations into prodrug formulations to enhance oral bioavailability. The unique physicochemical properties imparted by the fluorinated tetrahydronaphthalene core continue to make 1055949-62-6 a valuable scaffold for medicinal chemistry optimization in CNS drug discovery.